Technical Guide: Synthesis Mechanism and Kinetics of Diisononyl Azelate (DINA)
Technical Guide: Synthesis Mechanism and Kinetics of Diisononyl Azelate (DINA)
This technical guide provides a rigorous analysis of the synthesis, mechanism, and kinetics of Diisononyl Azelate (DINA). It is structured for researchers and process engineers, focusing on the titanate-catalyzed route which represents the industrial gold standard for high-purity applications (e.g., medical-grade PVC plasticizers and pharmaceutical emollients).[1]
[1]
Executive Summary
Diisononyl azelate (DINA) is a diester formed from the condensation of azelaic acid (1,9-nonanedioic acid) and isononanol (a C9 branched alcohol isomer mixture).[1] It is a critical excipient and plasticizer, valued for its low volatility, excellent low-temperature flexibility, and biocompatibility in medical plastics.
This guide details the stepwise Fischer esterification mechanism , analyzes the reaction kinetics using Langmuir-Hinshelwood and pseudo-homogeneous models, and provides a validated experimental protocol for high-purity synthesis.
Reaction Mechanism
The synthesis of DINA is a reversible, acid-catalyzed condensation reaction. While simple mineral acids (
The Stepwise Pathway
The reaction proceeds in two distinct equilibrium steps:
-
Mono-esterification: Azelaic acid reacts with one mole of isononanol to form Monoisononyl Azelate.[1]
-
Di-esterification: The monoester reacts with a second mole of isononanol to form DINA.[1]
Water is produced in both steps and must be continuously removed to drive the equilibrium toward the product (Le Chatelier’s principle).
Mechanistic Visualization
The following diagram illustrates the catalytic cycle using a proton donor (simplified for clarity) to activate the carbonyl carbon.
Figure 1: Stepwise esterification mechanism. The reaction requires activation of the carbonyl carbon by a catalyst to facilitate nucleophilic attack by the sterically hindered isononanol.
Reaction Kinetics
Understanding the kinetics is vital for reactor sizing and cycle time optimization. The reaction is typically second-order overall (first order with respect to acid and alcohol) but is often modeled as pseudo-first-order when alcohol is in excess.[1]
Kinetic Models
Two primary models are used to describe DINA synthesis:
A. Pseudo-Homogeneous Model (Catalyzed)
Used for soluble catalysts (e.g., TIPT, pTSA).[1]
- : Rate of disappearance of Azelaic Acid
- : Reaction rate constant[1][2]
- : Catalyst concentration[1][3]
- : Concentrations of Acid, Alcohol, Ester, and Water
- : Equilibrium constant[1][4]
B. Langmuir-Hinshelwood-Hougen-Watson (LHHW)
Used for solid acid catalysts (e.g., Amberlyst 15, Zeolites).[1] This model accounts for the adsorption of reactants onto the catalyst surface.
-
: Adsorption equilibrium constants for species
.[1] -
Insight: Water (
) often adsorbs strongly to solid acid catalysts, inhibiting the rate. This makes efficient water removal doubly important: it shifts thermodynamic equilibrium and prevents kinetic inhibition.[1]
Kinetic Parameters (Reference Values)
While specific constants depend on the exact isomer ratio of isononanol, the following parameters are representative of azelaic acid esterification with C8-C10 alcohols.
| Parameter | Value Range | Unit | Notes |
| Activation Energy ( | 50 - 65 | kJ/mol | Moderate barrier; sensitive to temperature.[1] |
| Pre-exponential Factor ( | L/(mol[1]·min) | Dependent on catalyst steric hindrance.[1] | |
| Equilibrium Constant ( | 4.0 - 5.5 | - | At 150°C-200°C. Slightly decreases with T. |
| Reaction Enthalpy ( | +15 to +25 | kJ/mol | Mildly endothermic; heat drives rate & water removal.[1] |
Experimental Protocol: Titanate-Catalyzed Synthesis
This protocol uses Tetraisopropyl Titanate (TIPT) , preferred for producing colorless, high-purity esters suitable for medical applications.[1]
Materials
-
Azelaic Acid: >99% purity (biotech or ozonolysis grade).[1]
-
Isononanol (INA): Industrial grade (excess required).[1]
-
Catalyst: Tetraisopropyl Titanate (TIPT) or Tetrabutyl Titanate (TBT).[1]
-
Entrainer (Optional): Xylene (if using azeotropic distillation at lower T), though neat reaction is preferred industrially.[1]
Methodology
-
Charging: Load Azelaic Acid (1.0 eq) and Isononanol (2.4 eq - 20% excess) into a 3-neck reactor equipped with a mechanical stirrer, nitrogen inlet, and Dean-Stark trap.
-
Heating: Heat mixture to 140°C under
flow to melt acid and homogenize. -
Catalyst Addition: Once at 140°C, add TIPT (0.05 - 0.1 wt% of total mass).[1]
-
Note: Adding catalyst below 100°C can lead to premature hydrolysis of the titanate by residual moisture.
-
-
Reaction Phase: Ramp temperature to 200°C - 220°C .
-
Vacuum Stripping: Once conversion >99%, apply vacuum (gradually to 10-20 mbar) at 200°C to strip excess isononanol.[1]
-
Neutralization/Hydrolysis: Cool to 90°C. Add dilute NaOH or steam to hydrolyze the titanate catalyst into inert
solids. -
Filtration: Add filter aid (diatomaceous earth) and filter to remove
and any salts.[1]
Process Flow Diagram
Figure 2: Industrial process flow for DINA synthesis emphasizing water removal and catalyst recovery.[1]
Critical Quality Attributes (CQA) for Drug/Medical Use
For researchers in drug development (e.g., using DINA as an emollient or in transdermal patches), the following purity parameters are critical:
-
Acid Value (AV): Must be
mg KOH/g to prevent skin irritation or drug degradation.[1] -
Color (APHA):
Hazen. Yellowing indicates oxidation or catalyst residue.[1] -
Water Content:
.[1] Moisture can promote hydrolysis of the ester back to acid. -
Residual Alcohol:
. Isononanol can be a skin irritant at high concentrations.[1]
References
-
Kinetics of Polyesterification
-
Titanate Catalysis
-
DINA Properties & Safety
-
Process Optimization
Sources
- 1. Diisononyl phthalate - Wikipedia [en.wikipedia.org]
- 2. Comparative Analysis of Kinetic Parameters of Sustainable Branched Esters Obtained from Lauric Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. WO2018046306A1 - Processes for the hydrogenation of phthalate esters - Google Patents [patents.google.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. kerwa.ucr.ac.cr [kerwa.ucr.ac.cr]
- 6. mdpi.com [mdpi.com]
